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Compound of Interest

Compound Name: N-Propyl-m-toluidine

Cat. No.: B116309

Disclaimer: No specific Safety Data Sheet (SDS) for N-Propyl-m-toluidine was located. The
following guidance is based on the hazard information available for N-Propyl-m-toluidine from
PubChem and SDSs for structurally similar aromatic amines such as m-toluidine, N-methyl-m-
toluidine, and N,N-dimethyl-m-toluidine. It is imperative to handle N-Propyl-m-toluidine with
caution and to perform a full risk assessment before commencing any work.

N-Propyl-m-toluidine (CAS 142031-46-7) is a chemical compound for research use.[1] Based
on GHS classifications for this compound, it is presumed to cause skin irritation, serious eye
irritation, and may cause respiratory irritation.[2] Safe handling, appropriate personal protective
equipment, and proper disposal are critical to ensure the safety of laboratory personnel and to
minimize environmental impact.

Hazard Identification and Classification

While detailed toxicological data for N-Propyl-m-toluidine is not readily available, related
toluidine compounds are classified as toxic if swallowed, in contact with skin, or if inhaled, and
may cause damage to organs through prolonged or repeated exposure.[3][4] They are also
recognized as being toxic to aquatic life with long-lasting effects.[3][4]

GHS Hazard Classifications for N-Propyl-m-toluidine:[2]
 Skin Irritation (Category 2)

o Eye Irritation (Category 2)
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e Specific Target Organ Toxicity - Single Exposure (Category 3, Respiratory tract irritation)

Personal Protective Equipment (PPE)

A comprehensive PPE plan is essential when handling N-Propyl-m-toluidine. The following

table summarizes the recommended PPE based on the potential hazards.

Body Part

Personal Protective
Equipment

Specifications and Rationale

Respiratory

Full-face respirator with
appropriate cartridges (or a
self-contained breathing
apparatus for high

concentrations or spills)

Required when vapors or
aerosols may be generated to
prevent respiratory tract
irritation.[3][5]

Chemical-resistant gloves

To prevent skin contact, as

Hands (e.g., Nitrile, Neoprene, or related compounds are toxic
Butyl rubber) upon dermal absorption.[6][7]
] To protect against splashes
Chemical splash goggles and )
Eyes _ that can cause serious eye
a face shield o
irritation.[6][7]
Chemical-resistant apron or ) )
] To prevent skin contact with
Body lab coat, and in some cases, a )
) clothing.[6][8]
full-body suit
Closed-toe shoes (chemical-
Feet resistant boots for spill To protect feet from spills.[6]

response)

Operational Plan: Handling and Storage

Engineering Controls:

e Always handle N-Propyl-m-toluidine in a well-ventilated area, preferably within a chemical

fume hood.[8]
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o Ensure that safety showers and eyewash stations are readily accessible in the immediate
work area.[9]

Safe Handling Procedures:

Preparation: Before handling, ensure all necessary PPE is donned correctly. Prepare all
required equipment and reagents in the designated work area (e.g., fume hood).

o Dispensing: When transferring the chemical, use appropriate tools (e.g., pipettes, spatulas)
to minimize the generation of aerosols or dust.

e During Use: Keep containers tightly closed when not in use.[6] Avoid contact with skin, eyes,
and clothing.[6][8] Do not eat, drink, or smoke in the work area.[3][6]

e Post-Handling: Thoroughly wash hands and any exposed skin with soap and water after
handling.[6] Decontaminate all work surfaces and equipment.

Storage:

» Store in a cool, dry, and well-ventilated area away from incompatible materials such as
strong oxidizing agents and acids.[8]

o Keep containers tightly sealed to prevent leakage and exposure to air.[6]

e The storage area should be secure and accessible only to authorized personnel.[3][4]

Disposal Plan

Proper disposal of N-Propyl-m-toluidine and associated waste is crucial to prevent
environmental contamination and ensure regulatory compliance.
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Waste Type Disposal Protocol

Dispose of as hazardous waste through a
Unused N-Propyl-m-toluidine licensed chemical waste disposal company. Do

not dispose of down the drain.

Rinse with a suitable solvent in a fume hood.

Collect the solvent rinse as hazardous waste.
Contaminated Labware (e.g., glassware, pipette  The cleaned labware can then be washed
tips) normally. Heavily contaminated disposable

items should be placed in a sealed, labeled

hazardous waste container.

) Place in a designated, sealed, and labeled
Contaminated PPE (e.g., gloves, apron) ] ]
hazardous waste container for disposal.[4]

Absorb spills with an inert material (e.g., sand,
Spill Cleanup Materials vermiculite) and collect in a sealed, labeled

hazardous waste container for disposal.[8][10]

Emergency Procedures

Spill Response:

Evacuate the immediate area.

Ensure proper ventilation.

Don the appropriate PPE, including respiratory protection.

Contain the spill using an inert absorbent material.

Collect the absorbed material into a sealed, labeled hazardous waste container.

Decontaminate the spill area.

First Aid:
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 Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. Seek
immediate medical attention.[5][6]

» Skin Contact: Immediately remove contaminated clothing. Wash the affected area with plenty
of soap and water for at least 15 minutes. Seek immediate medical attention.[6]

e Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[5][8]

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.[8]

Visualizations
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Figure 1: N-Propyl-m-toluidine Handling Workflow

Preparation

Don Appropriate PPE

:

Prepare Fume Hood

Handling

Dispense Chemical

'

Perform Experiment

Cleanup & Disposal

Decontaminate Surfaces

:

Dispose of Waste

,

Doff PPE

'

Wash Hands

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b116309?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Figure 2: Spill Response Logical Plan
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.scbt.com/p/n-propyl-m-toluidine-142031-46-7
https://pubchem.ncbi.nlm.nih.gov/compound/N-Propyl-m-toluidine
https://www.sigmaaldrich.com/NL/en/sds/aldrich/511218
https://www.sigmaaldrich.com/US/en/sds/aldrich/m59602
https://cn.haihangindustry.com/wp-content/uploads/2020/06/MSDS-of-N-METHYL-P-TOLUIDINE-.pdf
https://content.labscoop.com/products/00133866-2d9b-4d74-b157-52cebec3e0b4/fYpYOM0446_US_EN.pdf
https://www.mcrsafety.com/blog/solvents/
https://www.fishersci.com/store/msds?partNumber=AC157870050&productDescription=M-TOLUIDINE+99%25+5ML&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC376352500&productDescription=P-TOLUIDINE%2C+99%25+250GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC177650250&productDescription=N%2CN-DIMETHYL-M-TOLUIDINE+25ML&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b116309#personal-protective-equipment-for-handling-n-propyl-m-toluidine
https://www.benchchem.com/product/b116309#personal-protective-equipment-for-handling-n-propyl-m-toluidine
https://www.benchchem.com/product/b116309#personal-protective-equipment-for-handling-n-propyl-m-toluidine
https://www.benchchem.com/product/b116309#personal-protective-equipment-for-handling-n-propyl-m-toluidine
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b116309?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b116309?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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